
Navigating the Disposal of PSX020: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PSX020

Cat. No.: B12381675 Get Quote

For researchers, scientists, and drug development professionals, understanding the proper

disposal procedures for all laboratory materials is paramount to ensuring safety and

compliance. This guide provides essential information regarding the disposal of PSX020,

clarifying its identity and outlining the appropriate handling procedures.

Contrary to potential misconceptions, PSX020 is not a chemical reagent, biological sample, or

a substance involved in cellular signaling pathways. Instead, PSX020 is the part number for an

air conditioning pressure switch manufactured by OEX. This component is utilized in

automotive applications. Therefore, its disposal does not fall under the protocols for chemical or

biohazardous waste typically found in a laboratory setting.

Immediate Safety and Disposal Logistics
As an automotive part, the disposal of PSX020 should follow regulations for electronic and

mechanical waste.

Key Disposal Steps:

Segregation: Isolate the PSX020 unit from chemical, biological, and radioactive waste

streams. It should be treated as electronic or scrap metal waste.

Consult Local Regulations: Disposal procedures for automotive parts can vary by region.

Contact your institution's environmental health and safety (EHS) department or your local
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waste management authority to understand the specific requirements for disposing of

electronic components.

Recycling: Many jurisdictions have dedicated recycling programs for automotive parts and

electronic waste. These programs ensure that materials are recovered and disposed of in an

environmentally responsible manner.

Waste Collection: Place the PSX020 in a designated container for electronic or scrap metal

waste, as advised by your EHS department.

Inapplicable Laboratory Protocols
Given that PSX020 is a mechanical component, experimental protocols, data on signaling

pathways, and detailed chemical handling instructions are not applicable. The core

requirements of data presentation in tables and diagrams of experimental workflows are

therefore not relevant to the disposal of this item.

The following diagram illustrates the straightforward logical workflow for the proper disposal of

PSX020.
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Caption: Logical workflow for the proper disposal of a PSX020 A/C pressure switch.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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